Cas no 2172531-87-0 (3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid)

• Product Name: 3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid
• CAS No: 2172531-87-0
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 6428302
• PubChem ID: 165598477
• Update Time: 2025-08-04

3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid
• 2172531-87-0
• EN300-1632521

• Inchi： 1S/C11H18O5/c12-9(13)10(3-6-16-8-10)11(14)2-1-5-15-7-4-11/h14H,1-8H2,(H,12,13)
• InChI Key： LEPHJGUNZJRRHE-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)C1(CCOCCC1)O

Computed Properties

• Exact Mass: 230.11542367g/mol
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76Ų

Additional information on 3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid

Professional Introduction to 3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic Acid (CAS No. 2172531-87-0)

3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid, identified by its CAS number 2172531-87-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate cyclic structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both hydroxy and carboxylic acid functional groups within its framework suggests a high degree of reactivity, making it a valuable candidate for further exploration.

The compound's structure, featuring an oxolane ring fused with a 4-hydroxyoxepane moiety, imparts unique chemical properties that are leveraged in various synthetic pathways. The oxolane ring, a five-membered heterocycle containing one oxygen atom, is known for its stability and versatility in organic synthesis. In contrast, the 4-hydroxyoxepane segment introduces additional reactivity points, particularly at the hydroxyl group, which can participate in hydrogen bonding and other forms of molecular interaction.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their prevalence in bioactive molecules. Studies have demonstrated that such structures often exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability. The specific arrangement of functional groups in 3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid makes it a promising scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the synthesis of enzyme inhibitors. The carboxylic acid group can serve as a target for covalent binding interactions with active sites of enzymes, while the hydroxyl group can engage in non-covalent interactions such as hydrogen bonding. This dual functionality makes it an attractive candidate for developing inhibitors targeting a wide range of enzymatic pathways involved in diseases such as cancer, inflammation, and metabolic disorders.

Recent research has highlighted the importance of structural diversity in drug discovery programs. Compounds like 3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid offer a rich structural landscape that can be exploited to identify new pharmacophores. For instance, modifications to the oxolane ring or the hydroxyl substituent can lead to derivatives with enhanced binding affinity or selectivity. Such modifications are often guided by computational modeling and high-throughput screening techniques.

The synthesis of 3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need to maintain regioselectivity during functionalization is critical to achieving the desired product without unwanted side reactions. Advances in catalytic methods have provided new tools for constructing complex heterocycles efficiently. For example, transition metal-catalyzed reactions can be employed to form carbon-oxygen bonds with high precision.

In addition to its potential as an enzyme inhibitor, this compound may find applications in materials science and polymer chemistry. The rigid cyclic structure of 3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid could contribute to the development of novel polymers with tailored mechanical properties. Furthermore, its ability to participate in hydrogen bonding might make it useful as a crosslinking agent or additive in various industrial processes.

The growing body of literature on heterocyclic chemistry underscores the importance of compounds like 3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid. Researchers are continually exploring new synthetic routes and applications for these molecules. Collaborative efforts between academia and industry are essential to translate laboratory findings into practical applications that benefit society.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. As research progresses, we can expect to see more derivatives being developed and tested for their therapeutic efficacy. The integration of computational methods with experimental approaches will further accelerate the discovery process.

In conclusion, 3-(4-hydroxyoxepan-4-yl)oxolane-3-carboxylic acid (CAS No. 2172531-87-0) represents a significant advancement in chemical research with potential implications across multiple disciplines. Its complex structure and functional groups make it a versatile building block for drug discovery and material science applications. Continued investigation into this compound is likely to yield valuable insights and innovations that will shape the future of chemical biology.